2-(Cinnamylsulfanyl)-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
2-(Cinnamylsulfanyl)-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
315239-35-1
VCID:
VC0381145
InChI:
InChI=1S/C19H18N2OS2/c1-21-18(22)16-14-10-5-11-15(14)24-17(16)20-19(21)23-12-6-9-13-7-3-2-4-8-13/h2-4,6-9H,5,10-12H2,1H3/b9-6+
SMILES:
CN1C(=O)C2=C(N=C1SCC=CC3=CC=CC=C3)SC4=C2CCC4
Molecular Formula:
C19H18N2OS2
Molecular Weight:
354.5g/mol
2-(Cinnamylsulfanyl)-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
CAS No.: 315239-35-1
Main Products
VCID: VC0381145
Molecular Formula: C19H18N2OS2
Molecular Weight: 354.5g/mol
![2-(Cinnamylsulfanyl)-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one - 315239-35-1](/images/no_structure.jpg)
| CAS No. | 315239-35-1 |
|---|---|
| Product Name | 2-(Cinnamylsulfanyl)-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one |
| Molecular Formula | C19H18N2OS2 |
| Molecular Weight | 354.5g/mol |
| IUPAC Name | 11-methyl-10-[(E)-3-phenylprop-2-enyl]sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one |
| Standard InChI | InChI=1S/C19H18N2OS2/c1-21-18(22)16-14-10-5-11-15(14)24-17(16)20-19(21)23-12-6-9-13-7-3-2-4-8-13/h2-4,6-9H,5,10-12H2,1H3/b9-6+ |
| Standard InChIKey | XTINLKWQKWJQHZ-RMKNXTFCSA-N |
| Isomeric SMILES | CN1C(=O)C2=C(N=C1SC/C=C/C3=CC=CC=C3)SC4=C2CCC4 |
| SMILES | CN1C(=O)C2=C(N=C1SCC=CC3=CC=CC=C3)SC4=C2CCC4 |
| Canonical SMILES | CN1C(=O)C2=C(N=C1SCC=CC3=CC=CC=C3)SC4=C2CCC4 |
| PubChem Compound | 1745660 |
| Last Modified | Nov 11 2021 |
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